Cas no 1235102-14-3 (N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-N'-3-(trifluoromethyl)phenylethanediamide)

• Product Name: N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-N'-3-(trifluoromethyl)phenylethanediamide
• CAS No: 1235102-14-3
• MF: C₂₄H₂₂F₃N₃O₄
• MW: 473.444396495819
• CID: 6261698
• PubChem ID: 49683098
• Update Time: 2025-05-20

N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-N'-3-(trifluoromethyl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-N'-3-(trifluoromethyl)phenylethanediamide
• 1235102-14-3
• N1-((1-(benzofuran-2-carbonyl)piperidin-4-yl)methyl)-N2-(3-(trifluoromethyl)phenyl)oxalamide
• AKOS024489852
• F5016-2464
• N-[[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl]-N'-[3-(trifluoromethyl)phenyl]oxamide
• VU0629493-1
• N-{[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl}-N'-[3-(trifluoromethyl)phenyl]ethanediamide

• Inchi： 1S/C24H22F3N3O4/c25-24(26,27)17-5-3-6-18(13-17)29-22(32)21(31)28-14-15-8-10-30(11-9-15)23(33)20-12-16-4-1-2-7-19(16)34-20/h1-7,12-13,15H,8-11,14H2,(H,28,31)(H,29,32)
• InChI Key： KKBVCILCZYFPFR-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)NC(C(NCC1CCN(C(C2=CC3C=CC=CC=3O2)=O)CC1)=O)=O)(F)F

Computed Properties

• Exact Mass: 473.15624068g/mol
• Monoisotopic Mass: 473.15624068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 754
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 91.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-N'-3-(trifluoromethyl)phenylethanediamide

N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-N'-3-(trifluoromethyl)phenylethanediamide: A Comprehensive Overview

N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-N'-3-(trifluoromethyl)phenylethanediamide, with the CAS registry number 1235102-14-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a benzofuran moiety, a piperidine ring, and a trifluoromethyl group. These structural elements contribute to its intriguing chemical properties and potential applications in drug development and advanced materials.

The synthesis of this compound involves a series of intricate organic reactions, including Friedel-Crafts acylation, nucleophilic substitution, and amide bond formation. Recent advancements in catalytic methodologies have enabled the efficient construction of such complex molecules, making them more accessible for research and industrial applications. The incorporation of the benzofuran group imparts aromatic stability and potential bioactivity, while the trifluoromethyl group introduces electron-withdrawing effects that can modulate the compound's reactivity and pharmacokinetic properties.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery. Its ability to interact with specific biological targets, such as protein kinases or G-protein coupled receptors (GPCRs), has been explored in various disease models. For instance, research published in Journal of Medicinal Chemistry demonstrated that this compound exhibits moderate inhibitory activity against certain oncogenic kinases, suggesting its potential as an anti-cancer agent. Furthermore, its trifluoromethyl group has been shown to enhance metabolic stability, a critical factor in drug design.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The unique electronic properties of the benzofuran and trifluoromethyl groups make it a promising candidate for use in organic electronics. Recent work reported in Nature Materials revealed that films composed of this compound exhibit enhanced charge transport properties, which could be leveraged in the development of next-generation organic semiconductors.

The structural versatility of N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-N'-3-(trifluoromethyl)phenylethanediamide also lends itself to further chemical modifications. Researchers are actively exploring derivatives with additional functional groups to optimize its bioavailability and efficacy. For example, the introduction of hydroxyl or methoxy groups at specific positions could enhance solubility and improve pharmacokinetic profiles.

In conclusion, N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-N'-3-(trifluoromethyl)phenylethanediamide (CAS No. 1235102-14-3) represents a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure, combined with recent advancements in synthetic methodologies and biological studies, positions it as a valuable tool for both academic research and industrial innovation.